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Compound of Interest

Compound Name: Serotonin adipinate

Cat. No.: B1681638

CAS Number: 13425-34-8[1][2][3] Molecular Formula: C16H22N205[1][2][3]

This technical guide provides an in-depth overview of Serotonin Adipinate, a salt of the
neurotransmitter serotonin and adipic acid. This document is intended for researchers,
scientists, and professionals in the field of drug development, offering key data, experimental
methodologies, and insights into its mechanism of action.

Physicochemical and Pharmacological Properties

Serotonin Adipinate is a solid powder formed from the acid-base reaction between serotonin
and adipic acid.[4] The salt formation can enhance the stability of serotonin, which is otherwise
susceptible to degradation.[4] Its pharmacological effects are primarily mediated through
interaction with serotonin receptors in both the central and peripheral nervous systems.[1]

Quantitative Data Summary

The following table summarizes the key physicochemical properties of Serotonin Adipinate.
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Property Value Reference
CAS Number 13425-34-8 [1][2][3]
Molecular Formula C16H22N205 [11[2][3]
Molecular Weight 322.36 g/mol [1112][3]
Appearance Solid powder [2]

Boiling Point 416.1 °C at 760 mmHg [1]

Flash Point 205.4 °C [1]

Vapor Pressure

1.63E-07 mmHg at 25 °C

[1]

Solubility

Soluble in Dimethyl Sulfoxide
(DMSO0)

[4]

Experimental Protocols

This section details the methodologies for the synthesis and analysis of Serotonin Adipinate,

based on available literature.

Synthesis of Serotonin Adipinate

The synthesis of Serotonin Adipinate typically involves a direct reaction between serotonin

and adipic acid.

Objective: To synthesize Serotonin Adipinate salt.

Materials:

Serotonin

Adipic acid

Anhydrous solvent

Dehydrating agent (e.qg., dicyclohexylcarbodiimide - DCC) (optional)[1]
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Procedure:

A condensation reaction is carried out between serotonin and adipic acid.[1]

The reaction is often performed under anhydrous conditions at an elevated temperature
(e.g., 100-150°C).[1]

A dehydrating agent like DCC may be used to facilitate the reaction.[1]

The resulting Serotonin Adipinate salt is then purified.

Purification can be achieved through recrystallization or column chromatography.[4]

The structure and purity of the final product are confirmed using analytical methods such as
Nuclear Magnetic Resonance (NMR) spectroscopy, High-Performance Liquid
Chromatography (HPLC), and Mass Spectrometry (MS).[4]

Analytical Methodology: Quantification by HPLC

High-Performance Liquid Chromatography (HPLC) with electrochemical detection is a common

method for the quantitative analysis of serotonin and its metabolites in biological matrices.

Objective: To quantify the concentration of Serotonin Adipinate in a sample.

Instrumentation:

High-Performance Liquid Chromatograph

Electrochemical detector

General Procedure:

Sample Preparation: Biological samples are processed to extract serotonin and its
metabolites.

Internal Standard: An appropriate internal standard is selected and added to the sample.

Chromatographic Separation: The prepared sample is injected into the HPLC system. The
separation of 5-hydroxyindoles is achieved on a suitable column. The mobile phase

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1681638
https://www.benchchem.com/product/b1681638
https://www.benchchem.com/product/b1681638
https://www.benchchem.com/product/b1681638?utm_src=pdf-body
https://www.benchchem.com/product/b103501
https://www.benchchem.com/product/b103501
https://www.benchchem.com/product/b1681638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

composition (ion-pair reagent, organic modifier content, and pH) is optimized for the specific
application.

o Electrochemical Detection: As the separated compounds elute from the column, they are
detected by an electrochemical detector, which provides high sensitivity for electroactive
compounds like serotonin.

» Quantification: The concentration of Serotonin Adipinate is determined by comparing the
peak area of the analyte to that of the internal standard. A "trace enrichment" technique
involving a two-column purification-separation can be used for determining subnanogram
amounts.

Mechanism of Action and Signaling Pathways

Serotonin Adipinate, as a source of serotonin, exerts its effects by binding to and activating
various serotonin receptors (5-HT receptors). These receptors are broadly classified into G
protein-coupled receptors (GPCRs) and a ligand-gated ion channel.

Serotonin Receptor Signaling Pathways

The following diagrams illustrate the primary signaling cascades initiated by the activation of
different families of serotonin receptors.

Caption: G Protein-Coupled Serotonin Receptor Signaling Pathways.

Caption: 5-HT3 Ligand-Gated lon Channel Signaling Pathway.

Serotonylation: A Non-Receptor Mechanism

In addition to receptor-mediated signaling, serotonin can modify proteins through a process
called serotonylation. This process is catalyzed by transglutaminases and involves the covalent
attachment of serotonin to small GTPases, leading to their activation.

Caption: The Process of Protein Serotonylation.

Applications in Research and Drug Development
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Serotonin Adipinate has been investigated for its potential therapeutic applications. Studies
have explored its use in restoring gastrointestinal motility and function.[1] There is also
research into its role in correcting hemodynamic disorders in cases of acute poisoning by
psychotropic drugs.[5] Furthermore, it has been shown to have a protective effect on the
endotheliocytes of the brain's microcirculatory bed.[6] These areas represent potential avenues
for further research and development.

This document provides a foundational understanding of Serotonin Adipinate for scientific and
professional audiences. The provided data and methodologies can serve as a starting point for
further investigation into the properties and applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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